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Compound of Interest

Compound Name: Cyanine5 NHS ester bromide

Cat. No.: B8019305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

properties of Cyanine5 N-hydroxysuccinimide (NHS) ester bromide, a widely utilized

fluorescent dye in biological research and drug development. This document details its

physicochemical characteristics, provides established experimental protocols for its use in

labeling biomolecules, and presents key information in a structured format for ease of

reference.

Core Chemical Properties
Cyanine5 (Cy5) NHS ester is an amine-reactive fluorescent dye belonging to the cyanine

family. It is renowned for its bright fluorescence in the far-red region of the spectrum, which

minimizes autofluorescence from biological samples.[1][2] The NHS ester functional group

allows for the straightforward covalent labeling of primary amines on biomolecules such as

proteins, peptides, and amine-modified oligonucleotides.[3][4][5][6]

Physicochemical Data
The fundamental chemical and physical properties of Cyanine5 NHS ester bromide are

summarized in the table below. It is important to note that various forms of Cy5 NHS ester exist

with different counter-ions (e.g., chloride, iodide), which may slightly alter the molecular weight.

The data presented here pertains to the bromide salt.
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Property Value Reference

Molecular Formula C₃₆H₄₂BrN₃O₄ [7][8][9]

Molecular Weight 660.64 g/mol [8][9]

Excitation Maximum (λex) ~646 - 651 nm [1][4][5]

Emission Maximum (λem) ~662 - 670 nm [1][4][5]

Molar Extinction Coefficient (ε) ~250,000 cm⁻¹M⁻¹ [1][4][10][11]

Fluorescence Quantum Yield

(Φ)
~0.2 [4][10][11]

Appearance Dark blue solid [12][13]

Solubility and Stability
Proper handling and storage are crucial for maintaining the reactivity and fluorescence of Cy5

NHS ester.
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Parameter Recommendation Reference

Solubility

Soluble in organic solvents

such as Dimethylformamide

(DMF) and Dimethyl sulfoxide

(DMSO).[1][4][11][14][15]

Poorly soluble in aqueous

solutions.[6]

Storage

Store desiccated and

protected from light at -20°C.

[1][4][11][13][16] Stock

solutions in anhydrous DMSO

or DMF can be stored at -20°C

for 1-2 months.[6][17]

pH Sensitivity

The reaction with primary

amines is pH-dependent, with

an optimal range of 8.3-9.3.[6]

[16][17] The dye itself is stable

over a pH range of 4-10.[18]

[19]

Stability

NHS esters are susceptible to

hydrolysis in aqueous

environments, a process that is

accelerated at higher pH.[6]

[17] It is sensitive to oxygen.

[15]

Experimental Protocols
The following sections provide detailed methodologies for common labeling procedures using

Cy5 NHS ester.

Protein Labeling Protocol
This protocol is a general guideline for labeling proteins, such as antibodies, with Cy5 NHS

ester. Optimization may be required for specific proteins.
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Materials:

Protein to be labeled (in an amine-free buffer like PBS)

Cyanine5 NHS ester bromide

Anhydrous DMSO or DMF

Labeling Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.3-8.5[17][20]

Purification column (e.g., Sephadex G-25)[18]

Procedure:

Prepare Protein Solution: Dissolve the protein in the labeling buffer at a concentration of 2-10

mg/mL.[19] Buffers containing primary amines (e.g., Tris) must be avoided.[16]

Prepare Dye Stock Solution: Immediately before use, warm the vial of Cy5 NHS ester to

room temperature. Prepare a 10-20 mg/mL stock solution in anhydrous DMSO or DMF.[16]

Calculate Molar Excess: A molar excess of 8-10 fold of dye to protein is a common starting

point for mono-labeling.[17][20] The optimal ratio may need to be determined empirically.[18]

[19]

Labeling Reaction: Add the calculated volume of the dye stock solution to the protein solution

while gently vortexing.

Incubation: Incubate the reaction mixture for 1-4 hours at room temperature, or overnight at

4°C, protected from light.[17]

Purification: Separate the labeled protein from the unreacted dye using a gel filtration column

or dialysis.[17][18]
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Protein Labeling Workflow
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Caption: Workflow for labeling proteins with Cy5 NHS ester.

Oligonucleotide Labeling Protocol
This protocol outlines the labeling of amine-modified oligonucleotides.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b8019305?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8019305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Amine-modified oligonucleotide

Cyanine5 NHS ester bromide

Anhydrous DMSO or DMF

Labeling Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.5-9.3[16]

Nuclease-free water

Purification reagents (e.g., for HPLC or ethanol precipitation)[16]

Procedure:

Prepare Oligonucleotide Solution: Dissolve the lyophilized amino-modified oligonucleotide in

the labeling buffer to a final concentration of 0.3-0.8 mM.[16]

Prepare Dye Stock Solution: Just before use, prepare a 10-20 mg/mL stock solution of Cy5

NHS ester in anhydrous DMSO or DMF.[16]

Labeling Reaction: Add the dye stock solution to the oligonucleotide solution.

Incubation: Incubate the reaction at room temperature for 1-3 hours, or overnight, protected

from light.[16]

Purification: Purify the labeled oligonucleotide from excess dye using methods such as

ethanol precipitation or reverse-phase HPLC.[16][21] For HPLC, monitor absorbance at 260

nm (oligonucleotide) and ~650 nm (Cy5).[16]
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Oligonucleotide Labeling Workflow
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Caption: Workflow for labeling oligonucleotides with Cy5 NHS ester.

Reaction Mechanism
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The labeling reaction proceeds via a nucleophilic attack of the primary amine on the

succinimidyl ester of the Cy5 molecule. This results in the formation of a stable amide bond and

the release of N-hydroxysuccinimide (NHS).[16]

Cy5 NHS Ester Reaction with Primary Amine

Cy5-NHS Ester

O=C-O-N(...)

Cy5-Biomolecule Conjugate

Cy5-C(=O)-NH-R

+

Biomolecule-NH₂

R-NH₂

N-hydroxysuccinimide

NHS

+

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/pdf/Step_by_Step_Guide_for_Cy5_SE_mono_SO3_Oligonucleotide_Labeling_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b8019305?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8019305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cyanine5 NHS Ester Bromide: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8019305#cyanine5-nhs-ester-bromide-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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